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Compound of Interest

Compound Name: N-Me-N-bis(PEG4-C2-Boc)

Cat. No.: B1193350

In-Depth Technical Guide: N-Me-N-bis(PEG4-C2-
Boc)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Direct experimental data for the specific molecule "N-Me-N-bis(PEG4-C2-Boc)" is not readily
available in public chemical databases. This guide has been constructed based on an analysis
of its systematic name, the known properties of structurally similar compounds, and established
principles of organic chemistry. The information presented herein, particularly regarding
experimental protocols and specific quantitative data, should be considered theoretical and
requires experimental validation.

Introduction

"N-Me-N-bis(PEG4-C2-Boc)" is a bifunctional chemical linker, likely designed for applications
in bioconjugation and drug development, particularly in the field of Proteolysis Targeting
Chimeras (PROTACS). Its structure suggests a central tertiary amine with a methyl group,
connected to two polyethylene glycol (PEG) chains. Each PEG chain is composed of four
ethylene glycol units (PEG4), followed by a two-carbon (C2) spacer, and terminating in a tert-
butoxycarbonyl (Boc) protected amine group.
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The PEGylated nature of the linker is intended to enhance solubility and improve the
pharmacokinetic properties of the resulting conjugate. The terminal Boc-protected amines
provide latent reactive sites that can be deprotected under acidic conditions to reveal primary
amines, which can then be conjugated to other molecules of interest.

Proposed Chemical Structure and Properties

Based on the systematic name, the proposed chemical structure for N-Me-N-bis(PEG4-C2-
Boc) is as follows:

Summary of Estimated Chemical Properties

Quantitative data for this specific molecule is not available. The following table summarizes
estimated properties based on its constituent parts and data from structurally related
molecules.
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Property

Estimated Value

Basis for Estimation

Molecular Formula

C33H65N3012

Based on the proposed
structure: a central
methylamine (CH3N) with two -
(PEG4-C2-NHBoc) arms. Each
arm consists of C10H21NO5.

Molecular Weight

712.9 g/mol

Calculated from the molecular

formula.

Appearance

Colorless to light yellow oil or

liquid

Similar PEGylated linkers,
such as NH-bis(PEG4-C2-NH-
Boc), are described as
colorless to light yellow
liquids[1].

Solubility

Soluble in DMSO, DMF, DCM.

Limited solubility in water.

PEG linkers generally enhance
aqueous solubility, but the Boc
groups may decrease it.
BroadPharm lists solubility for
similar compounds in Water,
DMSO, DCM, and DMF.

Purity

>95% (as a custom

synthesized product)

Commercial suppliers of
similar custom-synthesized
linkers typically offer purities of
>95% or >96%.

Storage Conditions

-20°C for long-term storage

MedChemExpress and other
suppliers recommend storing
similar PEG linkers at -20°C in
their pure form for up to 3
years. In solvent, storage at
-80°C for 6 months or -20°C
for 1 month is

recommended[1].

Potential Applications in Drug Development
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The structure of N-Me-N-bis(PEG4-C2-Boc) strongly suggests its utility as a linker in the
construction of PROTACs. PROTACSs are heterobifunctional molecules that recruit an E3
ubiquitin ligase to a target protein, leading to the ubiquitination and subsequent degradation of
the target protein by the proteasome.

Role as a PROTAC Linker

In a PROTAC molecule, the linker plays a crucial role in connecting the target protein ligand
and the E3 ligase ligand. The length, flexibility, and chemical nature of the linker are critical for
the proper formation of the ternary complex (Target Protein - PROTAC - E3 Ligase) and
subsequent ubiquitination. The two terminal Boc-protected amines on "N-Me-N-bis(PEG4-C2-
Boc)", once deprotected, could be conjugated to either the target protein ligand or the E3
ligase ligand, or potentially to two separate molecules for other applications.

Hypothetical Experimental Protocols

As this molecule is likely a custom synthesis product, a detailed, validated experimental
protocol is not publicly available. Below is a plausible, hypothetical protocol for its synthesis
based on established organic chemistry reactions.

Proposed Synthesis of N-Me-N-bis(PEG4-C2-Boc)

A common method for the synthesis of tertiary amines is the alkylation of a primary amine. In
this case, methylamine would be the starting material, and a suitable electrophile containing
the PEG4-C2-Boc moiety would be used as the alkylating agent.

4.1.1. Synthesis of the Alkylating Agent: Boc-NH-PEG4-C2-OMs (Mesylate)

The first step would be the synthesis of a PEGylated arm with a good leaving group, such as a
mesylate.

» Starting Material: Commercially available Boc-NH-PEG4-CH2CH20H.

o Reaction: React Boc-NH-PEG4-CH2CH20H with methanesulfonyl chloride (MsClI) in the
presence of a non-nucleophilic base like triethylamine (TEA) in an anhydrous solvent such
as dichloromethane (DCM).
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o Work-up and Purification: Quench the reaction with a mild aqueous acid, followed by
extraction with an organic solvent. The organic layer is then washed, dried, and
concentrated. The crude product can be purified by column chromatography.

4.1.2. Alkylation of Methylamine

e Reactants: Methylamine (as a solution in a suitable solvent like THF or as a gas bubbled
through the reaction mixture) and the synthesized Boc-NH-PEG4-C2-OMs.

» Reaction Conditions: The alkylation of amines can sometimes lead to over-alkylation,
forming quaternary ammonium salts. To favor the formation of the tertiary amine, the
stoichiometry and reaction conditions must be carefully controlled. A stepwise addition of the
alkylating agent and the use of a suitable base to neutralize the formed acid can be
employed.

e Detailed Steps:

[¢]

Dissolve methylamine in a polar aprotic solvent like DMF.

o Slowly add one equivalent of Boc-NH-PEG4-C2-OMs at room temperature and stir for
several hours.

o After the formation of the secondary amine intermediate, add a second equivalent of Boc-
NH-PEG4-C2-OMs and continue stirring until the reaction is complete (monitored by TLC
or LC-MS).

o A non-nucleophilic base, such as diisopropylethylamine (DIPEA), can be added to
scavenge the methanesulfonic acid byproduct.

o Work-up and Purification: The reaction mixture is worked up by aqueous extraction. The final
product, N-Me-N-bis(PEG4-C2-Boc), is then purified by flash column chromatography.

4.1.3. Alternative Synthesis: Reductive Amination

An alternative approach is reductive amination. This would involve reacting methylamine with a
PEGylated aldehyde (Boc-NH-PEG4-C(O)H) in the presence of a reducing agent. This method
can offer better control over the degree of alkylation.
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Deprotection of the Boc Groups

To utilize the linker for conjugation, the terminal Boc groups must be removed to yield the free
primary amines.

o Reagent: Trifluoroacetic acid (TFA) is commonly used for Boc deprotection.

e Procedure: Dissolve the N-Me-N-bis(PEG4-C2-Boc) in a suitable solvent like
dichloromethane (DCM). Add an excess of TFA and stir at room temperature for 1-2 hours.

o Work-up: The solvent and excess TFA are removed under reduced pressure. The resulting
amine salt can be neutralized with a mild base.

Mandatory Visualizations
Proposed Synthetic Pathway

Step 1: Synthesis of Alkylating Agent

Boc-NH-PEG4-C2-OH MsCl, TEA, DCM | Mesylation
oc-Nr e B SR Boc-NH-PEG4-C2-OMs

Step 2: Alkylation of Methylamine

Alkylati
Methylamine (CH3NH2) H Boc-NH-PEG4-C2-OMs (2 eq.), DIPEA, DMF w» N-Me-N-bis(PEG4-C2-Boc)
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Caption: Proposed two-step synthesis of N-Me-N-bis(PEG4-C2-Boc).

General PROTAC Mechanism of Action
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Caption: Simplified workflow of PROTAC-mediated protein degradation.

Conclusion

While "N-Me-N-bis(PEG4-C2-Boc)" appears to be a specialized and not widely documented
chemical entity, its structure suggests a significant potential as a versatile linker in the

development of advanced therapeutics, particularly PROTACSs. The information provided in this

guide, though based on theoretical analysis and data from similar compounds, offers a solid
foundation for researchers interested in the synthesis and application of this or structurally

related molecules. Experimental validation of the proposed properties and synthetic routes is a

necessary next step for its practical implementation. For those requiring this specific linker,
engaging with a custom synthesis provider is the most viable approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ptc.bocsci.com [ptc.bocsci.com]

« To cite this document: BenchChem. ['N-Me-N-bis(PEG4-C2-Boc)" structure and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193350#n-me-n-bis-peg4-c2-boc-structure-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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